Cas no 130409-05-1 (Substance P,8-(4-benzoyl-L-phenylalanine)-)

130409-05-1 structure
Product name:Substance P,8-(4-benzoyl-L-phenylalanine)-
Substance P,8-(4-benzoyl-L-phenylalanine)- Chemical and Physical Properties
Names and Identifiers
-
- Substance P,8-(4-benzoyl-L-phenylalanine)-
- (p-Bz-Phe8)-Substance P, (Bpa8)-Substance P
- H-ARG-PRO-LYS-PRO-GLN-GLN-PHE-P-BZ-PHE-GLY-LEU-MET-NH2
- substance P, Bpa(8)-
- 8-(4-Benzoyl-L-phenylalanine)substance P
- 8-(p-Benzoyl-L-phenylalanine)-substance P
- 8-BPA-substance P
- Bpa(8)-SP
- Substance P, benzoylphenylalanyl(8)-
- 130409-05-1
- Substance P, 8-(4-benzoyl-L-phenylalanine)-
- DTXSID30156529
-
- Inchi: InChI=1S/C70H102N18O14S/c1-41(2)37-51(64(97)81-47(60(75)93)31-36-103-3)80-58(91)40-79-61(94)52(39-43-23-25-45(26-24-43)59(92)44-17-8-5-9-18-44)85-65(98)53(38-42-15-6-4-7-16-42)86-63(96)48(27-29-56(73)89)82-62(95)49(28-30-57(74)90)83-66(99)55-22-14-35-88(55)69(102)50(20-10-11-32-71)84-67(100)54-21-13-34-87(54)68(101)46(72)19-12-33-78-70(76)77/h4-9,15-18,23-26,41,46-55H,10-14,19-22,27-40,71-72H2,1-3H3,(H2,73,89)(H2,74,90)(H2,75,93)(H,79,94)(H,80,91)(H,81,97)(H,82,95)(H,83,99)(H,84,100)(H,85,98)(H,86,96)(H4,76,77,78)/t46-,47-,48-,49-,50-,51-,52-,53-,54-,55-/m0/s1
- InChI Key: ZQMKXQSZKNGIBC-CXLWOFLVSA-N
- SMILES: NCCCC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)N)CCSC)=O)CC(C)C)=O)=O)CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O)CC1C=CC=CC=1)=O)CCC(=O)N)=O)CCC(=O)N)=O)=O)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)=O
Computed Properties
- Exact Mass: 1450.75516
- Monoisotopic Mass: 1450.754361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 103
- Rotatable Bond Count: 44
- Complexity: 2900
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 562
- XLogP3: -1
Experimental Properties
- PSA: 533.7
Substance P,8-(4-benzoyl-L-phenylalanine)- Related Literature
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
-
Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
-
Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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Sinan Kilic,Iuliia Boichenko,Carolin C. Lechner,Beat Fierz Chem. Sci., 2018,9, 3704-3709
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
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Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
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